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Compound of Interest

N-Butyl 3-
Compound Name:
nitrobenzenesulfonamide

Cat. No.: B181813

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling N-Butyl 3-nitrobenzenesulfonamide (CAS No. 3622-84-2).
Adherence to these guidelines is critical for ensuring personnel safety and minimizing
environmental impact in a laboratory setting. This document is intended for researchers,
scientists, and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)

N-Butyl 3-nitrobenzenesulfonamide is a chemical that may cause damage to organs through
prolonged or repeated exposure and is harmful to aquatic life with long-lasting effects.[1][2][3]
[4] Ingestion or inhalation may lead to central nervous system depression, with symptoms
including headache, dizziness, and confusion.[2] It is crucial to use appropriate personal
protective equipment (PPE) to minimize exposure.

Mandatory Personal Protective Equipment (PPE):
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PPE Category

Item

Specifications

Eye Protection

Safety glasses with side

shields or goggles

Must conform to OSHA 29
CFR 1910.133 or European
Standard EN166.[1][5]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
suitable. Inspect gloves for
integrity before each use and
dispose of them properly after

handling the chemical.

Body Protection

Laboratory coat

Should be fully buttoned to
provide a barrier against

accidental contact.[5]

Respiratory Protection

NIOSH-approved respirator or

equivalent

Required when working in
areas with inadequate
ventilation or when there is a
risk of inhaling vapors or

aerosols.

Operational Plan: Handling and Experimental

Procedures

Strict adherence to the following procedural steps is mandatory to ensure the safe handling of

N-Butyl 3-nitrobenzenesulfonamide in a laboratory setting.

Preparation and Handling:

» Ventilation: Always handle N-Butyl 3-nitrobenzenesulfonamide in a well-ventilated area,

preferably within a chemical fume hood.[1]

o Personal Protective Equipment (PPE): Before handling, ensure all required PPE is donned

correctly.

e Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]
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e Prevent Inhalation: Avoid breathing in vapors or mists.[1]

« Ignition Sources: Keep the chemical away from open flames, sparks, and other sources of
ignition.[1]

» Container Handling: Keep the container tightly closed when not in use.[1] Open and handle
the container with care to prevent spills.

During the Experiment:

o Containment: Use appropriate labware to contain the chemical and prevent spills.

» Monitoring: Be aware of the experimental conditions and monitor for any signs of a leak or
spill.

» No Eating or Drinking: Do not eat, drink, or smoke in the laboratory where this chemical is
being handled.[1]

Post-Experiment:

» Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1]

o Cleaning: Clean the work area and any equipment used, collecting all residues for proper
disposal.

o PPE Removal: Remove and properly dispose of contaminated PPE.

Disposal Plan

All waste containing N-Butyl 3-nitrobenzenesulfonamide must be treated as hazardous
waste. Improper disposal can lead to environmental contamination.

Waste Segregation and Collection:

o Hazardous Waste: This chemical and any materials contaminated with it (e.g., gloves, paper
towels, empty containers) must be disposed of as hazardous waste.[1]
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e Labeling: Collect all waste in a clearly labeled, sealed, and appropriate container for

hazardous chemical waste.

o Compatibility: Do not mix N-Butyl 3-nitrobenzenesulfonamide waste with other

incompatible chemical waste.

Disposal Procedure:

o Consult Regulations: Dispose of the waste in accordance with all applicable federal, state,

and local environmental regulations.[1]

o Licensed Disposal Service: Use a licensed professional waste disposal service to dispose of

the hazardous waste.

e Environmental Protection: Do not allow the chemical to be released into the environment,

including drains or waterways.[1][4][5]

Quantitative Data Summary

The following tables provide a summary of the key quantitative data for N-Butyl 3-

nitrobenzenesulfonamide.

Physical and Chemical Properties:

Property Value

Molecular Formula C10H1sNO2S

Molecular Weight 213.30 g/mol

Appearance Colorless oily liquid

Boiling Point 314 °C (597 °F)

Density 1.15 g/cm3 at 25 °C (77 °F)
Flash Point 113 °C (235.4 °F) - closed cup

Solubility in Water

Slightly soluble
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Toxicological Data:

Test Type Species Route Value

LD50 Rat Oral 2050 - 2070 mg/kg
LD50 Mouse Oral 2500 - 2900 mg/kg
LC50 Rat Inhalation > 4.06 mg/L (4 hours)
LD50 Rat Dermal > 2000 mg/kg

50 mg/kg (No
NOAEL Rat Oral Observed Adverse
Effect Level)

Ecotoxicity Data:

Test Type Species Value Exposure Time

Danio rerio (Zebra

LC50 ) 36.7 mg/L 96 hours
fish)
Daphnia magna

EC50 56 mg/L 48 hours
(Water flea)

EC50 Algae 49 mg/L 72 hours

Experimental Workflow and Safety Procedures

The following diagram illustrates the logical workflow for the safe handling of N-Butyl 3-
nitrobenzenesulfonamide, from preparation to disposal, to minimize risk and ensure a safe
laboratory environment.
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Safe Handling Workflow for N-Butyl 3-nitrobenzenesulfonamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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